Cas no 2639374-97-1 (rac-tert-butyl (3R,5S)-5-tert-butylpiperidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,5S)-5-tert-butylpiperidine-3-carboxylate
• CAS No: 2639374-97-1
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5639863
• PubChem ID: 165995804
• Update Time: 2023-09-10

rac-tert-butyl (3R,5S)-5-tert-butylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783482
• rac-tert-butyl (3R,5S)-5-tert-butylpiperidine-3-carboxylate
• 2639374-97-1

• Inchi： 1S/C14H27NO2/c1-13(2,3)11-7-10(8-15-9-11)12(16)17-14(4,5)6/h10-11,15H,7-9H2,1-6H3/t10-,11-/m0/s1
• InChI Key： ODQMSJYSGHPYCB-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H](C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų